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Compound of Interest

Compound Name: Perfluoroundecanoic acid

Cat. No.: B052710

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Perfluoroundecanoic acid
(PFUNDA), a long-chain per- and polyfluoroalkyl substance (PFAS). This document details its
chemical identity, physicochemical properties, toxicological profile, and known signaling
pathway interactions. It also includes a detailed experimental protocol for its analysis in
agueous matrices.

Chemical Identity and Molecular Structure

Perfluoroundecanoic acid, also known as PFUNDA, is a synthetic fluorinated carboxylic acid.
Due to the high strength of the carbon-fluorine bond, it is extremely persistent in the
environment and has been detected in various environmental matrices and human serum.[1][2]

e CAS Number: 2058-94-8

e Molecular Formula: C11HF210:2

e Linear Formula: CF3(CF2)9CO2H
Molecular Structure:

The structure of PFUNDA consists of a ten-carbon perfluorinated chain attached to a carboxylic
acid functional group. This structure gives the molecule both hydrophobic and hydrophilic
properties, contributing to its unique environmental behavior and biological interactions.
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Physicochemical and Toxicological Data

The following table summarizes key quantitative data for Perfluoroundecanoic acid.

Property Value Reference

Molecular Weight 564.09 g/mol --INVALID-LINK--
Melting Point 96-101 °C --INVALID-LINK--
Boiling Point 160 °C at 60 mmHg --INVALID-LINK--

Environmental Occurrence

- Surface Water (USA) Upto 1.9 ng/L [1]
- Surface Water (Florida, USA)  Mean of 3 ng/L [1]
- Seawater (Yangtze River

0.05-0.26 ng/L [1]
Estuary)
- Soil (USA) 10 pg/kg [1]
- Sediment (USA) 14 ug/kg [1]
- Human Blood Serum

0.212 - 0.562 ng/mL [3]

(Geometric Mean)

Toxicological Data

Associated with reduced birth

- Developmental Toxicity ] [4]
weight
) ) ) Altered thyroid hormone levels
- Endocrine Disruption ) [4]
in newborns

Signaling Pathway Interactions

PFUNDA is known to interact with key cellular signaling pathways, primarily the Peroxisome
Proliferator-Activated Receptor (PPAR) signaling pathway. There is also evidence suggesting
that long-chain PFAS, like PFUnDA, can modulate the Toll-like Receptor (TLR) signaling
pathway, leading to immunotoxicity.
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PPARa Signaling Pathway

PFUNDA, like other perfluorinated carboxylic acids, is an agonist for Peroxisome Proliferator-
Activated Receptor alpha (PPAROQ).[5] PPARa is a nuclear receptor that plays a crucial role in
the regulation of lipid metabolism and energy homeostasis.[6] Activation of PPARa by PFUNDA
leads to the transcription of genes involved in fatty acid oxidation.[6] This interaction is
considered a key mechanism for the observed hepatotoxicity and alterations in lipid
metabolism associated with PFUnDA exposure.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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